Cas no 71316-37-5 (1-Hexadecanaminium, N,N,N-trimethyl-, benzoate)

1-Hexadecanaminium, N,N,N-trimethyl-, benzoate structure
71316-37-5 structure
Product Name:1-Hexadecanaminium, N,N,N-trimethyl-, benzoate
CAS No:71316-37-5
MF:C26H47NO2
MW:405.656888246536
CID:545718
PubChem ID:13766918
Update Time:2025-04-19

1-Hexadecanaminium, N,N,N-trimethyl-, benzoate Chemical and Physical Properties

Names and Identifiers

    • 1-Hexadecanaminium, N,N,N-trimethyl-, benzoate
    • hexadecyl(trimethyl)azanium,benzoate
    • DTXSID30548905
    • 71316-37-5
    • cetyltrimethylammonium benzoate
    • N,N,N-Trimethylhexadecan-1-aminium benzoate
    • Inchi: 1S/C19H42N.C7H6O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;8-7(9)6-4-2-1-3-5-6/h5-19H2,1-4H3;1-5H,(H,8,9)/q+1;/p-1
    • InChI Key: QCGKCPJNUSYTOZ-UHFFFAOYSA-M
    • SMILES: [O-]C(C1C=CC=CC=1)=O.[N+](C)(C)(C)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 405.36091
  • Monoisotopic Mass: 405.360679742g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 15
  • Complexity: 279
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • PSA: 40.13
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